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Compound of Interest

Compound Name: Tetrafluoroethane

Cat. No.: B1211177

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the atmospheric lifetime of 1,1,1,2-
tetrafluoroethane (HFC-134a), a widely used refrigerant. The document details its
environmental impact through key quantitative data, outlines the experimental methodologies
used to determine its atmospheric persistence, and illustrates its degradation pathway.

Quantitative Data Summary

The atmospheric lifetime and environmental impact of HFC-134a are summarized in the table
below. These parameters are crucial for understanding its contribution to climate change.
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Parameter Value Notes
The primary sink for HFC-134a
o in the atmosphere is its
Atmospheric Lifetime 13.8 - 14 years

reaction with the hydroxyl
radical (OH).[1]

Global Warming Potential
(GWP), 100-year

1,300 - 1,530

This value indicates that HFC-
134ais over a thousand times
more potent as a greenhouse
gas than carbon dioxide over a

century.

Ozone Depletion Potential
(ODP)

HFC-134a does not contain
chlorine or bromine and
therefore does not directly
contribute to stratospheric

ozone depletion.

Atmospheric Degradation Pathway

The primary degradation pathway for HFC-134a in the troposphere is initiated by its reaction
with the hydroxyl (OH) radical. This process ultimately leads to the formation of trifluoroacetic
acid (TFA), which is then removed from the atmosphere through wet and dry deposition.[2][3]
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H20
(Hydrolysis)
+OH, - H20 CF3CHFO +02 CF3C(O)F +H20 i MY Trifluoroacetic Acid
Radical (Trifluoroacetyl fluoride) - (CF3COOH)
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Experimental Setup

OH Precursor Gas Buffer Gas
(e.g., H202) HFC-134a Gas (e.g., He, N2)

Reaction Cell

(Temperature & Pressure Controlled)

7

Pulsed Laser Photolysis (PLP)

(Generates OH)

Laser-Induced Fluorescence (LIF)
(Probes OH concentration)

Fluorescence Detection
(Photomultiplier Tube)

/ OH Decay Curve /

Calculate Rate Constant
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Reaction Chamber

Smog Chamber containing:
- HFC-134a
- Reference Compound
- OH Precursor

Competitive Reactions:
OH + HFC-134a -> Products
OH + Reference -> Products

UV Photolysis
(Generates OH)

Measurement & Analysis

Monitor [HFC-134a] & [Reference]
(e.g., GC-FID, FTIR)

Plot In([HFC]o/[HFC]) vs.
In([Ref]o/[Ref]t)

Slope = k_HFC-134a/ k_ref
Calculate k_HFC-134a

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1211177#atmospheric-lifetime-of-hfc-134a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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